Cas no 236406-29-4 (tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate
• CAS No: 236406-29-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2132966
• Update Time: 2025-08-05

tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate
• 4-(Boc-aminomethyl)-4-ethylpiperidine
• tert-Butyl (4-ethylpiperidin-4-yl)methylcarbamate
• WT1091
• PB31647

• Inchi： 1S/C13H26N2O2/c1-5-13(6-8-14-9-7-13)10-15-11(16)17-12(2,3)4/h14H,5-10H2,1-4H3,(H,15,16)
• InChI Key： GSGAKGVYNPGZSG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1(CC)CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 50.4

Additional information on tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate

Terbuthyl N-[(4-Ethylpiperidin-4-yl)methyl]carbamate (CAS No. 236406-29-4): A Key Compound in Modern Pharmaceutical Research

Terbuthyl N-[(4-Ethylpiperidin-4-yl)methyl]carbamate, identified by its CAS number 236406-29-4, represents a pivotal molecule in the field of medicinal chemistry. This compound, characterized by its unique structural framework combining a tert-butyl group with a carbamate moiety, has garnered significant attention due to its potential applications in drug development and biotechnology. The synthesis and functional properties of this compound have been extensively studied, highlighting its role in modulating biological pathways and its relevance to therapeutic innovations.

Recent advancements in chemical synthesis have enabled the efficient preparation of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate, which serves as a versatile intermediate in the design of bioactive molecules. Its structural features, including the piperidine ring and the ethyl substituent, contribute to its ability to interact with specific biological targets. Researchers have explored its potential as a scaffold for developing drugs targeting neurological disorders, cancer, and metabolic diseases, underscoring its importance in pharmaceutical research.

One of the critical aspects of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate is its chemical stability and solubility, which are essential for its application in drug formulation. Studies have demonstrated that the tert-butyl group enhances the compound's stability under various reaction conditions, making it a preferred choice for synthetic processes. Additionally, the carbamate functionality provides opportunities for further chemical modifications, allowing for the creation of derivatives with tailored pharmacological properties.

Recent research has focused on the pharmacological activities of tert-butyln N-[(4-ethylpiperidin-4-yl)methyl]carbamate and its potential therapeutic applications. For instance, its ability to modulate ion channels and neurotransmitter systems has been investigated in the context of neurological disorders such as epilepsy and Alzheimer's disease. These findings highlight the compound's potential as a lead candidate for the development of novel therapeutics.

Moreover, the compound's role in drug delivery systems has been a topic of interest. Its chemical structure allows for the incorporation of functional groups that can enhance drug solubility and bioavailability. This property is particularly valuable in the development of oral formulations, where the compound's stability and solubility can significantly impact the drug's efficacy and patient compliance.

Current studies also emphasize the importance of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate in the context of combinatorial chemistry and high-throughput screening. Its structural versatility makes it an ideal candidate for library screening, enabling researchers to identify potential leads for drug discovery. This approach has been instrumental in accelerating the identification of novel compounds with therapeutic potential.

Environmental and safety considerations are also integral to the evaluation of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate. While the compound itself is not classified as a hazardous material, its synthesis and use must adhere to standard laboratory protocols to ensure safe handling. Researchers are continually exploring greener synthetic methods to minimize environmental impact and improve the sustainability of its production.

Furthermore, the compound's potential in biotechnology applications has been explored. Its ability to interact with biological systems has led to its consideration in the development of biocompatible materials and drug delivery systems. These applications underscore the compound's versatility and its significance in both pharmaceutical and biotechnological research.

Recent advancements in analytical techniques have facilitated the detailed characterization of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate. Techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity and purity. These analytical methods are crucial for ensuring the quality and consistency of the compound in research and development settings.

Collaborative efforts between academia and industry have further propelled the study of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate. These partnerships have led to the development of novel synthetic routes and the identification of potential therapeutic applications. Such collaborations are essential for translating basic research into practical solutions for medical challenges.

Despite its promising applications, challenges remain in the optimization of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate for therapeutic use. Ongoing research is focused on improving its pharmacokinetic properties and reducing potential side effects. These efforts are critical for ensuring the compound's efficacy and safety in clinical settings.

Finally, the future of tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate in pharmaceutical research is bright. Its structural adaptability and functional versatility position it as a valuable tool for the development of new therapeutics. Continued exploration of its potential applications will likely lead to significant advancements in the treatment of various diseases, further cementing its role in the field of medicinal chemistry.

In conclusion, tert-butyl N-[(4-ethylpiperidin-4-yl)methyl]carbamate is a compound of considerable interest due to its structural features and potential applications. Its role in drug development, biotechnology, and analytical research highlights its significance in modern scientific endeavors. As research continues to uncover new insights into its properties and applications, the compound is poised to play an increasingly important role in the advancement of therapeutic solutions.